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Compound of Interest

Compound Name: cis-9,12-Eicosadienoic acid

Cat. No.: B15597820 Get Quote

An In-Depth Technical Guide to the Physical Properties of 9(Z),12(Z)-Eicosadienoic Acid

This technical guide provides a comprehensive overview of the core physical properties of

9(Z),12(Z)-Eicosadienoic acid, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details relevant

experimental methodologies, and includes a visualization of its metabolic context.

Core Physical and Chemical Properties
9(Z),12(Z)-Eicosadienoic acid is a polyunsaturated omega-6 fatty acid.[1] Its fundamental

identifiers and properties are summarized below.
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Property Value Source

Molecular Formula C₂₀H₃₆O₂ [2][3][4]

Molecular Weight 308.5 g/mol [2][3][5]

CAS Number 70240-72-1 [2][3]

Appearance Liquid at room temperature [2][4]

Purity
Commercially available at

>98%
[2][4]

Storage Conditions Freezer [2][4]

Solubility (Water) Insoluble [1]

Solubility (Organic)
Soluble in Ethanol, DMSO,

DMF
[1][6][7]

Note: Specific quantitative data for melting point, boiling point, and density for 9(Z),12(Z)-

Eicosadienoic acid are not readily available in public databases. Data for the structurally similar

C18 fatty acid, Linoleic Acid (9(Z),12(Z)-Octadecadienoic acid), shows a boiling point of 229-

230 °C at 16 mmHg.[8] As a general principle for fatty acids, increasing the carbon chain length

increases the boiling point.[9]

Experimental Protocols
The determination of the physical properties of fatty acids like 9(Z),12(Z)-Eicosadienoic acid

involves standardized laboratory procedures.

Determination of Solubility
This protocol provides a qualitative and semi-quantitative method for assessing solubility.

Objective: To determine the solubility of 9(Z),12(Z)-Eicosadienoic acid in various polar and non-

polar solvents.

Materials:

9(Z),12(Z)-Eicosadienoic acid
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Glass test tubes

Vortex mixer

Solvents: Deionized water, Ethanol, Dimethyl sulfoxide (DMSO)

Pipettes

Procedure:

Sample Preparation: Place a small, pre-weighed amount of 9(Z),12(Z)-Eicosadienoic acid

(e.g., 10 mg) into separate test tubes for each solvent.

Solvent Addition: Add a measured volume (e.g., 1 mL) of the first solvent (e.g., water) to the

corresponding test tube.[10]

Mixing: Vigorously shake or vortex the tube for 1-2 minutes to ensure thorough mixing.[7]

Observation: Observe the mixture. A clear solution indicates solubility. The presence of

distinct layers, cloudiness, or undissolved droplets indicates insolubility or poor solubility.[11]

Repeat: Repeat steps 2-4 for all other solvents to be tested (e.g., Ethanol, DMSO).

Quantitative Assessment (Optional): For soluble samples, incrementally add more fatty acid

until saturation is reached (i.e., the point at which it no longer dissolves) to determine the

approximate solubility in mg/mL. For compounds that are highly soluble in organic solvents

like ethanol or DMSO, concentrations of 50 mg/mL or higher may be achievable.[6][7]

Determination of Melting and Boiling Points
Melting Point: The melting point of pure fatty acids is precise.[9] For high-purity samples,

Differential Scanning Calorimetry (DSC) is the preferred method. The sample is heated at a

controlled rate, and the energy absorbed during the solid-to-liquid phase transition is measured

to determine the melting point. For mixtures of lipids, one would refer to a "melting zone" rather

than a sharp point.[9]

Boiling Point: Long-chain fatty acids tend to decompose at their atmospheric boiling points.

Therefore, the boiling point is typically determined under reduced pressure (vacuum
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distillation).[8] The observed boiling temperature and the corresponding pressure are recorded.

Metabolic Pathway and Biological Context
9(Z),12(Z)-Eicosadienoic acid is an intermediate in the metabolism of n-6 polyunsaturated fatty

acids.[12] It is produced via the elongation of Linoleic acid.[12][13] Subsequently, it can be

metabolized into other biologically active fatty acids, including Dihomo-γ-linolenic acid (DGLA)

and Arachidonic acid (AA).[12][13] This metabolic sequence is a critical pathway in lipid

biochemistry.

Linoleic Acid
(C18:2, n-6)

9(Z),12(Z)-Eicosadienoic Acid
(C20:2, n-6)

Elongase Dihomo-γ-linolenic Acid
(DGLA, C20:3, n-6)

Δ5-Desaturase Arachidonic Acid
(AA, C20:4, n-6)

Δ4-Desaturase (in some pathways)
or further elongation/desaturation

Click to download full resolution via product page

Caption: Metabolic conversion of Linoleic Acid to 9(Z),12(Z)-Eicosadienoic Acid and its

subsequent metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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